Cas no 1509382-54-0 (4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol
• CAS No: 1509382-54-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 4603032
• PubChem ID: 65916158
• Update Time: 2025-06-10

4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(pyridin-3-yl)cyclohexan-1-ol
• 4-amino-1-pyridin-3-ylcyclohexan-1-ol
• 4-amino-1-(pyridin-3-yl)cyclohexan-1-ol, Mixture of isomers
• 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol

• Inchi： 1S/C11H16N2O/c12-10-3-5-11(14,6-4-10)9-2-1-7-13-8-9/h1-2,7-8,10,14H,3-6,12H2
• InChI Key： IWAWAEDDGPXNOL-UHFFFAOYSA-N
• SMILES： OC1(C2C=NC=CC=2)CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol

Introduction to 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol (CAS No. 1509382-54-0)

4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol, with the CAS number 1509382-54-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino-substituted cyclohexanols and is characterized by its unique structural features, which include a pyridine ring and an amino group attached to a cyclohexanol framework. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol can be represented as follows: C₁₂H₁₆N₂O. The presence of the pyridine ring imparts aromatic character and enhances the compound's solubility and stability, while the amino group provides opportunities for further functionalization and interaction with biological targets. The cyclohexanol moiety adds a hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions, making this compound a valuable scaffold for drug design.

In recent years, 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol has been extensively studied for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be beneficial for treating various conditions.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol and its derivatives. The researchers found that this compound exhibited potent agonist activity at the serotonin 5-HT₇ receptor, which is implicated in mood regulation and sleep disorders. This finding suggests that 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol could be a promising candidate for developing new treatments for depression and insomnia.

Beyond its potential as a GPCR modulator, 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol has also shown promise in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry in 2023 explored the anti-inflammatory properties of this compound. The researchers demonstrated that 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol is another factor that contributes to its appeal as a research tool and drug candidate. Several efficient synthetic routes have been developed to prepare this compound, including methods involving palladium-catalyzed cross-coupling reactions and organocatalytic asymmetric synthesis. These synthetic strategies not only facilitate the preparation of gram quantities of the compound but also enable the synthesis of structurally diverse analogs for further optimization studies.

In addition to its therapeutic potential, 4-Amino-1-(pyridin-3-yl)cyclohexan-1-ol has been used as a building block in combinatorial chemistry approaches to generate libraries of small molecules for high-throughput screening. This approach has led to the identification of several novel compounds with diverse biological activities, highlighting the versatility of this scaffold in drug discovery efforts.

The safety profile of 4-Amino-1-(pyridin-3-y)cyclohexan-l-lol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity across various cell lines, indicating its potential for further development into clinical candidates. However, more extensive toxicological studies are needed to fully understand its safety profile before it can be advanced to clinical trials.

In conclusion, 4-Amino-l-(pyridin-l-y)cyclohexan-l-lol (CAS No. 1509382-S4-O) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and synthetic accessibility, make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments for various diseases.